5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid

• IUPAC Name: 5-[[1-(5-chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid
• InChI: InChI=1S/C12H12ClNO3S/c1-7(10-2-3-11(13)18-10)14-5-9-4-8(6-17-9)12(15)16/h2-4,6-7,14H,5H2,1H3,(H,15,16)
• InChI Key: SRNBJWQXFZKNIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Cl)NCC2=CC(=CO2)C(=O)O
• Molecular Formula: C12H12ClNO3S
• Molecular Weight: 285.75 g/mol

Description

5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid, also known as CTEF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid involves its interaction with various cellular targets. 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has been found to inhibit the activity of DPP-IV by binding to its active site. This leads to the inhibition of the degradation of incretin hormones, which are involved in the regulation of insulin secretion. 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has also been found to inhibit the activity of various viral enzymes, such as HIV-1 integrase and hepatitis C virus NS5B polymerase. Additionally, 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has been found to exhibit various biochemical and physiological effects. It has been reported to increase insulin secretion and improve glucose tolerance in animal models of type 2 diabetes. 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has also been found to inhibit the replication of various viruses, including HIV-1 and hepatitis C virus. Additionally, 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has been reported to exhibit anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has several advantages for lab experiments. It is a relatively simple molecule to synthesize, and its synthesis process has been well-established. 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has also been found to exhibit potent biological activity at low concentrations, making it a useful tool for studying various cellular targets. However, 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in certain assays. Additionally, 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has not been extensively studied in human clinical trials, which may limit its potential applications in the clinic.

Future Directions

For the study of 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid include further investigation of its potential applications in the treatment of type 2 diabetes and viral infections, as well as the development of more potent and selective analogs.

Synthesis Methods

The synthesis of 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid involves the reaction between 5-chlorothiophene-2-carboxylic acid and 1-(2-aminoethyl)-4-methylpiperazine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The reaction leads to the formation of an intermediate, which is then treated with furan-3-carboxylic acid to yield 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid. The overall yield of the synthesis process is reported to be around 40-50%.

Scientific Research Applications

5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has been studied extensively for its potential application in the treatment of various diseases. It has been reported to exhibit antiviral, anticancer, and anti-inflammatory properties. 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has also been found to be a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. Therefore, 5-[[1-(5-Chlorothiophen-2-yl)ethylamino]methyl]furan-3-carboxylic acid has potential applications in the treatment of type 2 diabetes.